Cas no 1416471-26-5 (trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester)

trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester structure
1416471-26-5 structure
Product Name:trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
CAS No:1416471-26-5
MF:C13H25NO3
MW:243.342504262924
CID:4699036
Update Time:2023-08-15

trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
    • ZUIHDHXPSGPWSW-JQTAXMAWSA-N
    • ZUIHDHXPSGPWSW-FGWVZKOKSA-N
    • Trans-N-tert-butoxycarbonyl-4-aminocyclohexyl ethanol
    • (RS)-1,1-dimethylethyl [cis-4-(1-hydroxyethyl)cyclohexyl]carbamate
    • (trans)-[4-(1-Hydroxy-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
    • Inchi: 1S/C13H25NO3/c1-9(15)10-5-7-11(8-6-10)14-12(16)17-13(2,3)4/h9-11,15H,5-8H2,1-4H3,(H,14,16)
    • InChI Key: ZUIHDHXPSGPWSW-UHFFFAOYSA-N
    • SMILES: OC(C)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Topological Polar Surface Area: 58.6

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